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Compound Focus: 6-HYDROXY-9H-PURINE 3-N-OXIDE

CAS No.: 19765-65-2

Cat. No.: S607013

Get Quote

Available Chemical Information

The table below summarizes the key identifying information found for 6-Hydroxy-9H-purine 3-N-oxide.

Note that different sources provide conflicting CAS numbers, which requires clarification.

Property Source 1 [1] Source 2 [2] Source 3 [3]

CAS Number 55402-91-0 [1] 19765-65-2 [2] 55402-91-0

[3]

Molecular
Formula

C₅H₄N₄O₂ [1] C₅H₄N₄O₂ [2] C₅H₄N₄O₂ [3]

Molecular
Weight

152.11 g/mol [1] 152.11 g/mol [2] 152.11 g/mol

[3]

IUPAC Name 6-hydroxy-9H-purine 3-oxide [1] 3-hydroxy-7H-purin-6-one [2] Information

missing

SMILES [O-]

[N+]1=CN=C(O)C2=C1N/C=N\2
[1]

C1=NC2=C(N1)C(=O)N=CN2O

[2]

Information

missing
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The most notable discrepancy is the CAS Number. CAS #55402-91-0 is listed by two chemical suppliers [1]

[3], while CAS #19765-65-2 is listed on a specialized compound site with more detailed chemical identifiers,

including an InChI Key and synonyms like "Hypoxanthine 3-N-oxide" [2]. This suggests they may be

isomeric forms or the same compound registered under different numbers, a point that must be verified

before ordering or referencing the compound.

Research Pathway Visualization

The following diagram outlines the systematic workflow for locating data on specialized chemical

compounds.
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Systematic workflow for locating chemical compound data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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